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Compound of Interest

Compound Name: Sodium eugenol acetate
Cat. No.: B1260225
Get Quote
\ J

Executive Summary & Operational Stance

Sodium Eugenol Acetate is the sodium salt of (4-allyl-2-methoxyphenoxy)acetic acid.[1][2][3]
Unlike Eugenyl Acetate (an ester), this compound is an ionic salt, rendering it water-soluble
and chemically distinct in waste streams.[1]

Core Disposal Directive:

o Primary Hazard: Aquatic toxicity (derived from the eugenol moiety) and potential skin/eye
irritation.[1]

* Waste Classification: Non-RCRA Listed (unless mixed with listed solvents), but must be
treated as Chemical Waste for incineration.

o Critical Segregation: Do NOT mix with acidic waste streams.[1] Acidification will protonate
the carboxylate group, precipitating the lipophilic parent acid and potentially causing phase
separation or oily residue formation in aqueous waste containers.

Chemical Characterization & Stability Profile
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Effective disposal requires understanding the chemical state.[1] This compound acts as a

surfactant-like organic salt.[1]

Parameter

Technical Specification

Operational Implication

Chemical Name

Sodium 2-(2-methoxy-4-prop-

2-enylphenoxy)acetate

Use this name for waste

manifesting.

CAS Number

Not widely listed specific to
salt; use Parent Acid CAS
55492-43-8 or generic Eugenol
CAS 97-53-0 for hazard proxy.

[1](21(3]

Reference "Eugenol
derivatives" if specific CAS is
rejected by EHS software.[1][2]

[3]

Physical State

White to off-white crystalline
solid.[1][2][3]

Hygroscopic; keep containers

tightly sealed before disposal.
[11[2][3]

Solubility

High water solubility (lonic
salt).[1][2][3]

Compatible with aqueous
waste streams (pH > 7).[1][2]

[3]

pH Sensitivity

Stable in neutral/alkaline
solution.[1][2][3]

Incompatible with Acids.
Hydrolysis/Protonation occurs
at pH < 5.[1][2][3]

Reactivity

Combustible organic load.[1][2]
[3]

Compatible with standard

organic waste incineration.[1]

[2](3]

Pre-Disposal Stabilization & Safety Logic

The Mechanism of Hazard (Why we do this)

o Aquatic Toxicity: Eugenol derivatives act as anesthetics and toxins to fish and invertebrates.

Never pour down the drain, even if water-soluble.[1]

o Acid-Base Reactivity:

o Reaction:
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[1](21(3]

o Risk:[4] Mixing this salt into a general "Acid Waste" carboy will generate insoluble organic
solids, clogging waste intake lines and creating a heterogeneous mixture that is difficult for
waste contractors to analyze.

Personal Protective Equipment (PPE)

e Dermal: Nitrile gloves (0.11 mm minimum thickness).[1] Phenolic derivatives can penetrate
skin and act as sensitizers.[1][5]

o Respiratory: N95 or P100 particulate respirator if handling large quantities of dry powder to
prevent mucous membrane irritation.

e Ocular: Chemical splash goggles (ANSI Z287.1).[1]

Step-by-Step Disposal Protocols
Scenario A: Disposal of Solid Substance (Pure/Expired)

» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Glass is
acceptable but poses a breakage risk during transport.[1]

o Transfer: Transfer the solid using a chemically inert spatula.[1] Do not generate dust.[1][4]
o Labeling: Apply a hazardous waste label with the following constituents:

o Chemical Name: Sodium Eugenol Acetate.[1][6][7][8]

o Hazards: Irritant, Aquatic Toxin.[6]

» Sealing: Parafilm the cap to prevent moisture ingress (hygroscopy) which can make the
waste sticky and difficult to incinerate.[1]

Scenario B: Disposal of Aqueous Solutions
e pH Check: Verify the solution pH is neutral or basic (pH = 7).[1]

e Stream Selection:
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o If mixed with organic solvents (Methanol/DMSO): Dispose in Organic Waste carboy.[1]

o If purely aqueous: Dispose in Aqueous Waste carboy (specifically designated for non-
acidic toxics).[1]

o Precipitation Check: Visually inspect the waste container.[1] If you see oil droplets or white
solids forming upon addition, stop immediately. You likely added it to an acidic stream.[1]

Decision Logic & Workflow (Visualization)

The following diagram outlines the critical decision path for disposing of Sodium Eugenol
Acetate to ensure compliance and safety.
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Waste: Sodium Eugenol Acetate

Determine Physical State

VAN

Solid / Powder Liquid Solution

:

Is solvent present?

Container: Wide-mouth HDPE
Label: 'Solid Chemical Waste'

Organic Solvent
(DMSO, EtOH, MeOH)

Aqueous Only

(Water/Buffer)

Stream: Organic Waste Carboy

(Halogenated or Non-Halogenated) e i) Campaalh

pH < 7 (Acidic)

pH = 7 (Neutral/Basic)

Neutralize with NaOH
before disposal

Stream: Aqueous Waste Carboy
(Toxic/Non-Acidic)

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating Sodium Eugenol Acetate waste streams to prevent
phase separation and ensure regulatory compliance.

Regulatory Compliance & Emergency Contingencies
RCRA Classification (USA)

While Sodium Eugenol Acetate is not explicitly P-listed or U-listed under 40 CFR § 261.33, it
falls under the "General Duty Clause."[1]

o Waste Code: If pure, label as "Non-Regulated Chemical Waste." If mixed with solvents like
Methanol, use FO03 (Ignitable).[1]

» Generator Status: Ensure your facility's accumulation start date is visible on the tag.[1]

Spill Response (Small Scale < 1009)

 |solate: Evacuate the immediate bench area.
o PPE: Don double nitrile gloves and safety goggles.[1]
o Containment:
o Solid: Cover with wet paper towels to prevent dust, then scoop into a bag.

o Liquid: Absorb with vermiculite or spill pads.[1] Do not use acid-neutralizing spill kits (these
often contain citric acid, which will precipitate the eugenol derivative).[1]

o Clean Up: Wash the area with soap and water (detergent helps solubilize the phenolic
residue).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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